1-allyl-3-[(4-chlorophenyl)sulfonyl]-2-imino-8-methyl-1,2-dihydro-5H-dipyrido[1,2-a:2',3'-d]pyrimidin-5-one

• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C21H17ClN4O3S/c1-3-10-25-19(23)17(30(28,29)15-7-5-14(22)6-8-15)11-16-20(25)24-18-9-4-13(2)12-26(18)21(16)27/h3-9,11-12,23H,1,10H2,2H3
• InChI Key: HPWVYCQXTWHNTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC=C)S(=O)(=O)C4=CC=C(C=C4)Cl)C=C1
• Molecular Formula: C21H17ClN4O3S
• Molecular Weight: 440.9 g/mol

Description

1-allyl-3-[(4-chlorophenyl)sulfonyl]-2-imino-8-methyl-1,2-dihydro-5H-dipyrido[1,2-a:2',3'-d]pyrimidin-5-one is a useful research compound. Its molecular formula is C21H17ClN4O3S and its molecular weight is 440.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 440.0709893 g/mol and the complexity rating of the compound is 1080. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis of derivatives of pyrido[4,3-d]pyrimidin-4(3H)-one, as described by Jianchao Liu et al. (2006), involves the aza-Wittig reaction, highlighting the versatility of pyrimidine derivatives in constructing complex heterocyclic structures. This synthetic route exemplifies the chemical reactivity of the core structure related to the compound , offering insights into potential applications in designing novel compounds with specific biological or chemical properties (Jianchao Liu, H. He, Qingyun Ren, & M. Ding, 2006).

Potential Biological Activities

Research on similar pyrimidine derivatives, such as the work by N. Khalifa and M. Al-Omar (2014), investigates the anti-HIV-1 activities of 5-allyl-6-benzylpyrimidin-4(3H)-ones with different substituents. These studies suggest that the structural motifs present in these compounds, including allyl and sulfonyl groups, can be crucial for their biological activity. Specifically, compounds showing moderate to good activities against HIV-1 highlight the potential of such derivatives in medicinal chemistry and antiviral drug development (N. Khalifa & M. Al-Omar, 2014).

Advanced Material Applications

The incorporation of pyrimidine and related structures into polymers, as explored by Huei-Hsiung Wang and Shu-Ping Wu (2003), demonstrates the applicability of these compounds in materials science. The synthesis of thermally stable aromatic poly(imide amide benzimidazole) copolymers, involving reactions with m-chlorophenyl acid, showcases the potential of incorporating such heterocyclic units into high-performance materials with specific thermal and mechanical properties (Huei-Hsiung Wang & Shu-Ping Wu, 2003).

Chemical Transformations and Applications

The work of M. Kojima et al. (2020) on allyl 4-chlorophenyl sulfone as a versatile synthon for sequential α-alkylation and cobalt-catalyzed allylic substitution illustrates the broad utility of compounds bearing allyl and sulfonyl groups in synthetic organic chemistry. This study underscores the potential of such functional groups in facilitating complex transformations, which could be relevant for the further functionalization of the compound (M. Kojima et al., 2020).